N-Cholyl-L-alanine

• Molecular Formula: C27H45NO6
• Molecular Weight: 479.6 g/mol
• InChI: InChI=1S/C27H45NO6/c1-14(5-8-23(32)28-15(2)25(33)34)18-6-7-19-24-20(13-22(31)27(18,19)4)26(3)10-9-17(29)11-16(26)12-21(24)30/h14-22,24,29-31H,5-13H2,1-4H3,(H,28,32)(H,33,34)/t14-,15+,16+,17-,18-,19+,20+,21-,22+,24+,26+,27-/m1/s1
• InChIKey: AZWGEBXBDOIOHW-OKVQJXITSA-N

N-Cholyl-L-alanine: Research-Grade Bile Acid Conjugate

N-Cholyl-L-alanine (CAS 18416-54-1) is a synthetic bile acid amidate, a conjugate of cholic acid with the amino acid L-alanine [1]. This class of compounds, which includes other N-cholyl amino acid derivatives, has been utilized as key tools in studies of hepatic transport, pancreatic enzyme specificity, and the physicochemical behavior of bile salts [2]. Its presence has been identified in human fecal samples, underscoring its relevance in understanding the diversity of bile acid metabolism [1].

1

Reported labile substrate for pancreatic carboxypeptidase activity assays

2

Endogenous bile acid conjugate detected in fecal metabolome; suitable for metabolomics standard

3

Biosurfactant with reported CMC reduction versus free cholic acid

• [1] Mohanty I, Mannochio-Russo H, Schweer JV, et al. The underappreciated diversity of bile acid modifications. Cell. 2024;187(7):1801-1818. View Source
• [2] Ballatore AM, Beckner CF, Caprioli RM, Hoffman NE, Liehr JG. Synthesis and spectroscopic analysis of modified bile salts. Steroids. 1983;41(2):197-206. View Source

Why N-Cholyl-L-alanine Differs from Glycocholic Acid

Bile acid conjugates with different amino acid moieties exhibit distinct physicochemical and biological profiles that are not interchangeable. The specific amino acid residue profoundly influences key properties such as solubility, critical micelle concentration (CMC), and susceptibility to enzymatic deconjugation [1][2]. Therefore, substituting N-Cholyl-L-alanine with a close analog like N-Cholyl-L-leucine or cholylglycine (glycocholic acid) without considering these quantitative differences can lead to significantly altered experimental outcomes, particularly in studies of membrane transport, micelle formation, or enzymatic metabolism.

Risk Factor

N-Cholyl-L-alanine

Typical Substitute

Pancreatic carboxypeptidase susceptibility

Rapidly hydrolyzed

Glycocholic acid (resistant)

Enzymatic stability profile may shift; labile probe function lost

Stereochemical identity (L vs D)

L-alanine form: hydrolyzed

D-alanine analog: not cleaved

Metabolic fate may differ; D-isomer not a direct replacement for enzyme studies

• [1] Huijghebaert SM, Hofmann AF. Pancreatic carboxypeptidase hydrolysis of bile acid-amino conjugates: selective resistance of glycine and taurine amidates. Gastroenterology. 1986;90(2):306-315. View Source
• [2] Willemen HM, Vermonden T, Koudijs A, Marcelis ATM, Sudhölter EJR. Aggregation of different amino acid conjugates of cholic acid in aqueous solution. Langmuir. 2003;19(24):10044-10049. View Source

Enzymatic Stability and Physicochemical Properties

Pancreatic Hydrolysis vs. Glycine Conjugate

N-Cholyl-L-alanine exhibits higher solubility in DMSO than its structural analog N-Cholyl-L-leucine, a factor critical for preparing concentrated stock solutions for in vitro assays .

Pancreatic hydrolysis vs glycine conjugate

Head-to-head

N-Cholyl-L-alanine: substrate
Glycocholic acid: resistant

Supports carboxypeptidase labile probe selection; glycine conjugates are not suitable

Human pancreatic juice in vitro; qualitative comparison

Evidence Dimension	Solubility in DMSO
Target Compound Data	0.1 - 1 mg/mL
Comparator Or Baseline	N-Cholyl-L-leucine: 1 - 10 mg/mL
Quantified Difference	N-Cholyl-L-alanine is 10-fold less soluble than N-Cholyl-L-leucine in DMSO.
Conditions	Technical datasheet specifications for crystalline solid, purity ≥95%

Why This Matters

This lower solubility is a critical factor for experimental design, requiring different solvent volumes and potentially affecting achievable concentrations in cell-based or biochemical assays compared to the more soluble leucine analog.

Hydrolysis Rate Scale Among Neutral Amino Acid Conjugates

A direct comparison of solubility in ethanol reveals a significant difference between N-Cholyl-L-alanine and N-Cholyl-L-leucine, which has implications for extraction and formulation protocols .

Hydrolysis rate among neutral amino acid conjugates

Class-level

Ala >> Leu > Val >> Tyr

Selects for maximal enzymatic lability; steric hindrance minimized with methyl side chain

Carboxypeptidase A assay; class trend inferred

Evidence Dimension	Solubility in Ethanol
Target Compound Data	0.1 - 1 mg/mL
Comparator Or Baseline	N-Cholyl-L-leucine: ≥10 mg/mL
Quantified Difference	N-Cholyl-L-alanine is at least 10-fold less soluble than N-Cholyl-L-leucine in ethanol.
Conditions	Technical datasheet specifications for crystalline solid, purity ≥95%

Why This Matters

The substantial difference in ethanol solubility dictates solvent choice for experiments and can be a decisive factor when selecting a bile acid conjugate for applications where higher solubility in organic solvents is required.

Critical Micelle Concentration vs. Free Cholic Acid

Unlike the naturally occurring glycine conjugate (cholylglycine), N-Cholyl-L-alanine is efficiently hydrolyzed by human pancreatic juice, providing a crucial metabolic distinction [1].

CMC vs free cholic acid

Class-level

Conjugation lowers CMC (qualitative); ref. N-Cholyl-L-cysteine CMC 4.6 mM

Supports surfactant potency ranking for solubilization studies

Exact CMC not reported; class behavior from related conjugates

Evidence Dimension	Susceptibility to hydrolysis by human pancreatic carboxypeptidase
Target Compound Data	Efficiently hydrolyzed
Comparator Or Baseline	Cholylglycine (glycocholic acid): Resistant to hydrolysis
Quantified Difference	Qualitative difference; the net hourly rate of hydrolysis for cholyl-L-alanine is measurable, while cholylglycine shows no cleavage.
Conditions	In vitro incubation with human pancreatic juice

Why This Matters

This difference in enzymatic stability is fundamental for studies on bile acid metabolism and enterohepatic circulation, where the resistance of glycine conjugates to pancreatic enzymes is a key physiological feature not shared by the alanine conjugate.

• [1] Huijghebaert SM, Hofmann AF. Pancreatic carboxypeptidase hydrolysis of bile acid-amino conjugates: selective resistance of glycine and taurine amidates. Gastroenterology. 1986;90(2):306-315. View Source

Key Research Applications of N-Cholyl-L-alanine

Carboxypeptidase Specificity Assays

N-Cholyl-L-alanine serves as a model substrate for investigating pancreatic carboxypeptidase specificity and the metabolic fate of non-standard bile acid conjugates. Its efficient hydrolysis, contrasted with the resistance of cholylglycine, makes it a valuable tool for differentiating enzyme activities in vitro and ex vivo [1].

Metabolomics and Microbiome Research

Given its defined solubility profile in DMSO (0.1-1 mg/mL) and ethanol (0.1-1 mg/mL), N-Cholyl-L-alanine is suitable for applications where moderate, precise concentrations are required, and where the use of a less soluble analog is preferred over more soluble derivatives like N-Cholyl-L-leucine [1].

Labile Prodrug and Digestible Formulation Design

As a member of the N-cholyl amino acid class, N-Cholyl-L-alanine has established synthetic routes [2]. It can be employed as a starting material or comparator in the design and synthesis of new compounds aimed at modulating hepatic transport or as building blocks for more complex amphiphilic molecules.

Application

Selection Property

Validation Focus

Carboxypeptidase substrate screening

Enzyme-labile amide bond (pancreatic carboxypeptidase susceptibility)

Hydrolysis rate and stereospecificity verification

Metabolomics and microbiome research

Endogenous fecal metabolite standard; bile acid conjugate identity

Targeted metabolomics method verification; gut microbial conjugate profiling

Digestive enzyme-responsive carrier research

Rapid pancreatic carboxypeptidase-mediated deconjugation

Carrier degradation kinetics in GI models; payload release review

Colloidal and nanomaterial surfactant research

Reported CMC reduction vs free cholic acid; biosurfactant behavior

Micellization and nanoparticle capping efficiency studies

• [1] Huijghebaert SM, Hofmann AF. Pancreatic carboxypeptidase hydrolysis of bile acid-amino conjugates: selective resistance of glycine and taurine amidates. Gastroenterology. 1986;90(2):306-315. View Source
• [2] Ballatore AM, Beckner CF, Caprioli RM, Hoffman NE, Liehr JG. Synthesis and spectroscopic analysis of modified bile salts. Steroids. 1983;41(2):197-206. View Source